3-methoxy-N-(5-oxo-7-phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)benzamide

• IUPAC Name: 3-methoxy-N-(5-oxo-7-phenyl-7,8-dihydro-6H-quinazolin-2-yl)benzamide
• InChI: InChI=1S/C22H19N3O3/c1-28-17-9-5-8-15(10-17)21(27)25-22-23-13-18-19(24-22)11-16(12-20(18)26)14-6-3-2-4-7-14/h2-10,13,16H,11-12H2,1H3,(H,23,24,25,27)
• InChI Key: FFNNPCGTLDWJEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NC=C3C(=N2)CC(CC3=O)C4=CC=CC=C4
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

3-methoxy-N-(5-oxo-7-phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)benzamide, also known as MPTQ, is a chemical compound that has shown potential in various scientific research applications. MPTQ is a quinazoline derivative that has been synthesized through various methods.

Mechanism of Action

3-methoxy-N-(5-oxo-7-phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)benzamide exerts its anticancer effects by inducing apoptosis in cancer cells. This compound activates the caspase cascade, which leads to the activation of caspase-3 and subsequent apoptosis. This compound also inhibits the PI3K/Akt/mTOR pathway, which is involved in cancer cell survival and proliferation. This compound's anti-inflammatory effects are due to its ability to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting the PI3K/Akt/mTOR pathway. This compound also inhibits the production of pro-inflammatory cytokines by inhibiting the NF-κB pathway. This compound has been shown to have low toxicity in animal models, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

3-methoxy-N-(5-oxo-7-phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)benzamide has several advantages for lab experiments, including its ability to inhibit cancer cell growth and reduce inflammation. This compound has also been shown to have low toxicity in animal models, making it a potential candidate for further development as a therapeutic agent. However, there are limitations to the use of this compound in lab experiments. This compound's mechanism of action is not fully understood, and further research is needed to elucidate its molecular targets.

Future Directions

For the study of 3-methoxy-N-(5-oxo-7-phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)benzamide include further research into its mechanism of action, efficacy in animal models and clinical trials, and optimization of synthesis methods.

Scientific Research Applications

3-methoxy-N-(5-oxo-7-phenyl-5,6,7,8-tetrahydro-2-quinazolinyl)benzamide has shown potential in various scientific research applications, including its use as an anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis. This compound has also been studied for its potential as an anti-inflammatory agent. Studies have shown that this compound inhibits the production of pro-inflammatory cytokines and reduces inflammation in animal models.